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Compound of Interest

Compound Name: (2R,4S)-Hydroxy Itraconazole-d8

Cat. No.: B15598559 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (2R,4S)-Hydroxy Itraconazole-d8,

a deuterated analog of the active metabolite of the broad-spectrum antifungal agent,

Itraconazole. This document details its chemical structure, physicochemical properties, and

relevant experimental methodologies. It also explores the key signaling pathways associated

with the parent compound, Itraconazole, providing a foundational understanding for research

and development applications.

Core Chemical Identity
(2R,4S)-Hydroxy Itraconazole-d8 is the deuterium-labeled form of (2R,4S)-Hydroxy

Itraconazole, which is the major active metabolite of Itraconazole. The deuteration is

specifically located on the sec-butyl side chain attached to the triazolone ring. This stable

isotope labeling makes it an invaluable tool in pharmacokinetic studies, serving as an internal

standard for mass spectrometry-based quantification of the unlabeled metabolite.

The chemical structure is detailed as: IUPAC Name: 4-[4-[4-[4-[[(2R,4S)-2-(2,4-

dichlorophenyl)-2-(1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazin-1-

yl]phenyl]-2-(1,1,1,2,3,4,4,4-octadeuterio-3-hydroxybutan-2-yl)-1,2,4-triazol-3-one.[1]

The eight deuterium atoms are strategically placed on the hydroxybutan-2-yl moiety, which is a

site of metabolic activity.
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Data Presentation: Physicochemical Properties
The following table summarizes and compares the key physicochemical properties of (2R,4S)-

Hydroxy Itraconazole and its d8-labeled counterpart.

Property
(2R,4S)-Hydroxy
Itraconazole

(2R,4S)-Hydroxy
Itraconazole-d8

Reference(s)

Molecular Formula C₃₅H₃₈Cl₂N₈O₅ C₃₅H₃₀D₈Cl₂N₈O₅ [2]

Molecular Weight 721.6 g/mol 729.7 g/mol [2][3]

Exact Mass 720.2342 g/mol 728.2844 g/mol [2]

CAS Number 112559-91-8 1217516-26-1 [3][4]

Appearance Solid Solid [4]

LogP (Computed) 4.5 4.5 [1][2]

Hydrogen Bond Donor

Count
1 1 [1]

Hydrogen Bond

Acceptor Count
10 10 [1]

Pharmacokinetics and Pharmacodynamics
While specific pharmacokinetic data directly comparing (2R,4S)-Hydroxy Itraconazole-d8 with

its non-deuterated form are not readily available in the public domain, the primary use of the

deuterated form is as an internal standard in pharmacokinetic studies of Itraconazole and its

metabolites.[5] Deuteration can potentially alter the metabolic profile of a drug, often leading to

a slower rate of metabolism and increased exposure (Area Under the Curve - AUC).[6][7]

The pharmacokinetics of the parent drug, Itraconazole, and its primary metabolite, hydroxy-

itraconazole, are complex and exhibit high variability.[8] Following oral administration,

Itraconazole is extensively metabolized in the liver, primarily by the cytochrome P450 3A4

(CYP3A4) enzyme, to form hydroxy-itraconazole.[8] This metabolite is pharmacologically

active, with plasma concentrations that can be twice as high as the parent compound at steady

state.[8]
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The antifungal activity of hydroxy-itraconazole is comparable to that of itraconazole against a

wide range of fungi.[9]

Experimental Protocols
Proposed Synthesis of (2R,4S)-Hydroxy Itraconazole-d8
A detailed, step-by-step synthesis protocol for (2R,4S)-Hydroxy Itraconazole-d8 is not publicly

available. However, based on the published synthesis of the non-deuterated enantiomerically-

pure (2R,4S,2′S,3′R)-hydroxyitraconazole, a plausible route would involve the use of a

deuterated starting material for the side chain.[10]

Key Steps in the Convergent Synthesis (adapted for deuteration):

Preparation of the Dioxolane Moiety: Synthesis of the (2R,4S)-2-(2,4-dichlorophenyl)-2-

(1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazine core structure as

previously described.[10]

Preparation of the Deuterated Triazolone Side Chain: Alkylation of the triazolone precursor

with a deuterated cyclic sulfate derived from a stereochemically defined and deuterated

alcohol (e.g., (3R)-butan-1,1,1,2,3,4,4,4-d8-ol).

Coupling Reaction: A palladium-catalyzed amination reaction to couple the dioxolane-

piperazine core with the deuterated triazolone side chain to yield the final product, (2R,4S)-
Hydroxy Itraconazole-d8.[10]

Bioanalytical Method: Quantification in Human Plasma
by LC-MS/MS
This protocol outlines a typical method for the simultaneous quantification of Itraconazole and

Hydroxy-Itraconazole in human plasma, using (2R,4S)-Hydroxy Itraconazole-d8 as an

internal standard.[11][12][13][14][15]
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Sample Preparation

LC-MS/MS Analysis

Quantification

Plasma Sample (100 µL)

Spike with Internal Standard
((2R,4S)-Hydroxy Itraconazole-d8)

Protein Precipitation
(e.g., Acetonitrile with 0.5% Formic Acid)

Vortex & Centrifuge

Collect Supernatant

UPLC/HPLC Separation
(e.g., C18 column)

Mass Spectrometry Detection
(Triple Quadrupole)

Multiple Reaction Monitoring (MRM)

Calculate Analyte/IS Ratio

Generate Calibration Curve

Determine Concentration

Click to download full resolution via product page

Caption: Bioanalytical workflow for plasma sample analysis.
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Instrumentation and Conditions:

Liquid Chromatography: Ultra-High-Performance Liquid Chromatography (UPLC) system.

Column: Reversed-phase C18 column (e.g., 2.1 x 50 mm, 3.5 µm).

Mobile Phase: Gradient elution with a mixture of aqueous ammonium formate with formic

acid and acetonitrile with formic acid.

Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source in positive ion mode.

Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion

transitions for both the analyte and the deuterated internal standard.

Biological Evaluation: Antifungal Susceptibility Testing
The in vitro antifungal activity of (2R,4S)-Hydroxy Itraconazole can be determined using a

standardized broth microdilution method, such as the one outlined by the Clinical and

Laboratory Standards Institute (CLSI).[9][16][17][18][19]

Workflow:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC87386/
https://pmc.ncbi.nlm.nih.gov/articles/PMC85852/
https://academic.oup.com/jac/article/48/2/163/882298
https://pmc.ncbi.nlm.nih.gov/articles/PMC10305799/
https://academic.oup.com/jac/article-pdf/43/4/477/9841008/430477.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assay Preparation

Incubation

Result Reading

Prepare serial dilutions of
(2R,4S)-Hydroxy Itraconazole in a 96-well plate

Prepare standardized fungal inoculum
(e.g., 0.5 McFarland standard)

Inoculate wells with fungal suspension

Incubate plates at 35°C
for 24-48 hours

Visually or spectrophotometrically
determine fungal growth

Determine Minimum Inhibitory Concentration (MIC)

Ergosterol Biosynthesis Pathway

Lanosterol Lanosterol 14α-demethylase
(CYP51)

 substrate Ergosterol product

Itraconazole

 inhibits
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Hedgehog Signaling Pathway
Hedgehog Ligand

PTCH1

 inhibits

SMO

 inhibits

GLI Transcription Factors

 activates

Target Gene Expression
(Proliferation, Survival)

 promotes

Itraconazole

 inhibits
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HER2/AKT Signaling Pathway

HER2

PI3K

 activates

AKT

 activates

S6 Ribosomal Protein

 activates

Cell Proliferation & Survival

 promotes

Itraconazole

 downregulates expression

 inhibits phosphorylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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